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Compound of Interest

Compound Name:
O-Benzyl-L-isoleucine toluene-p-

sulphonate

Cat. No.: B555017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl L-Isoleucinate tosylate is a salt of the benzyl ester of the essential amino acid L-

isoleucine and p-toluenesulfonic acid. This compound is of significant interest in peptide

synthesis and drug development, where the benzyl group serves as a readily removable

protecting group for the carboxylic acid functionality of isoleucine. The tosylate counter-ion

enhances the crystallinity and handling characteristics of the amino acid ester. A thorough

understanding of its physical properties is crucial for its effective application in synthetic and

pharmaceutical chemistry. This guide provides a comprehensive overview of the known

physical properties of Benzyl L-Isoleucinate tosylate, detailed experimental protocols for its

synthesis and characterization, and visualizations to aid in understanding the related chemical

processes.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of Benzyl L-Isoleucinate tosylate is

presented below. These properties are essential for its handling, storage, and use in chemical

reactions.
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Property Value Source(s)

Chemical Name
Benzyl L-Isoleucinate p-

toluenesulfonate
[1]

Synonyms
L-Isoleucine benzyl ester

tosylate, H-Ile-OBzl·TosOH
[1][2]

CAS Number 16652-75-8 [1]

Molecular Formula C₂₀H₂₇NO₅S [1][2]

Molecular Weight 393.5 g/mol [2]

Appearance
White to off-white crystalline

powder
[3]

Melting Point
160-162 °C (for the analogous

L-Valine derivative)
[4][5]

Boiling Point Decomposes before boiling [6][7][8][9]

Solubility Soluble in methanol. [10]

Optical Rotation

[α]²⁰/D = -3.7 ± 0.3° (c = 3.2 in

Methanol) (for the analogous

L-Valine derivative)

[5]

Experimental Protocols
Synthesis of Benzyl L-Isoleucinate Tosylate via Fischer-
Speier Esterification
The most common method for the preparation of amino acid benzyl esters is the Fischer-Speier

esterification. This method involves the direct reaction of the amino acid with benzyl alcohol in

the presence of an acid catalyst, typically p-toluenesulfonic acid, with the continuous removal

of water to drive the reaction to completion.

Materials:

L-Isoleucine
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Benzyl alcohol

p-Toluenesulfonic acid monohydrate

Toluene (or another suitable azeotroping solvent)

Diethyl ether (or other anti-solvent for precipitation)

Round-bottom flask

Dean-Stark apparatus or soxhlet extractor with drying agent

Reflux condenser

Magnetic stirrer and heating mantle

Büchner funnel and filter paper

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add L-

Isoleucine, a molar excess of benzyl alcohol, and a catalytic amount of p-toluenesulfonic

acid monohydrate.

Add a sufficient amount of toluene to allow for efficient azeotropic removal of water.

Heat the mixture to reflux with vigorous stirring. Water will be collected in the Dean-Stark

trap.

Continue the reaction until no more water is collected, indicating the completion of the

esterification.

Allow the reaction mixture to cool to room temperature.

Slowly add diethyl ether to the cooled solution with stirring to precipitate the Benzyl L-

Isoleucinate tosylate salt.

Collect the precipitated solid by vacuum filtration using a Büchner funnel.
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Wash the solid with a small amount of cold diethyl ether to remove any residual benzyl

alcohol and other impurities.

Dry the purified product under vacuum to obtain a white crystalline solid.

Determination of Melting Point
The melting point of the synthesized Benzyl L-Isoleucinate tosylate can be determined using a

standard melting point apparatus.

Procedure:

Ensure the melting point apparatus is calibrated.

Pack a small amount of the dry, crystalline sample into a capillary tube.

Place the capillary tube in the melting point apparatus.

Heat the sample at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

Record the temperature range from the appearance of the first liquid droplet to the complete

melting of the solid.

Determination of Specific Optical Rotation
The specific optical rotation is a critical parameter for confirming the enantiomeric purity of the

product. It is measured using a polarimeter.

Procedure:

Prepare a solution of the sample of known concentration in a suitable solvent (e.g.,

methanol).

Calibrate the polarimeter with the pure solvent.

Fill the polarimeter cell with the sample solution, ensuring no air bubbles are present.
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Measure the observed rotation at a specific wavelength (typically the sodium D-line, 589 nm)

and temperature (usually 20 °C).

Calculate the specific rotation using the formula: [α] = α / (l * c), where α is the observed

rotation, l is the path length of the cell in decimeters, and c is the concentration of the

solution in g/mL.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

Benzyl L-Isoleucinate tosylate.
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Caption: General workflow for the synthesis of Benzyl L-Isoleucinate tosylate.

Logical Relationship of Components
The following diagram illustrates the relationship between the constituent parts of the final salt

product.
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Caption: Formation of Benzyl L-Isoleucinate tosylate from its components.

Conclusion
This technical guide provides a detailed overview of the physical properties of Benzyl L-

Isoleucinate tosylate, a key intermediate in peptide synthesis and drug discovery. The provided

data and experimental protocols are intended to support researchers and scientists in the

effective handling, synthesis, and characterization of this compound. The visualizations offer a

clear representation of the synthetic workflow and the relationship between the chemical

components. While key physical properties have been presented, it is important to note the

absence of a reported boiling point due to thermal decomposition and the use of data from the
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analogous L-valine derivative for melting point and specific optical rotation in the absence of

specific data for the L-isoleucine compound. Further experimental determination of these

properties is recommended for applications requiring high precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. L-​Isoleucine Benzyl Ester 4-Toluenesulfonate Salt [cymitquimica.com]

2. L-isoleucine benzyl ester tosylate | C20H27NO5S | CID 14074459 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. L-Valine benzyl ester 4-toluenesulfonate | 16652-76-9 [amp.chemicalbook.com]

4. CAS#:16652-76-9 | L-Valine benzyl ester p-toluenesulfonate salt | Chemsrc
[chemsrc.com]

5. chemimpex.com [chemimpex.com]

6. High-temperature thermal decomposition of benzyl radicals - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Thermal decomposition of the benzyl radical to fulvenallene (C7H6) + H - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. The thermal decomposition of the benzyl radical in a heated micro-reactor. I. Experimental
findings - PubMed [pubmed.ncbi.nlm.nih.gov]

10. chembk.com [chembk.com]

To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
Benzyl L-Isoleucinate Tosylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555017#physical-properties-of-benzyl-l-isoleucinate-
tosylate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b555017?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TR-I820165/16652-75-8/l-isoleucine-benzyl-ester-4-toluenesulfonate-salt/
https://pubchem.ncbi.nlm.nih.gov/compound/L-isoleucine-benzyl-ester-tosylate
https://pubchem.ncbi.nlm.nih.gov/compound/L-isoleucine-benzyl-ester-tosylate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7390775.htm?N=Germany
https://www.chemsrc.com/en/cas/16652-76-9_483747.html
https://www.chemsrc.com/en/cas/16652-76-9_483747.html
https://www.chemimpex.com/products/03167
https://pubmed.ncbi.nlm.nih.gov/16722678/
https://pubmed.ncbi.nlm.nih.gov/16722678/
https://www.researchgate.net/publication/338498237_Thermal_Decomposition_of_Benzyl_Radicals_Kinetics_and_Spectroscopy_in_a_Shock_Tube
https://pubmed.ncbi.nlm.nih.gov/19408911/
https://pubmed.ncbi.nlm.nih.gov/19408911/
https://pubmed.ncbi.nlm.nih.gov/25637987/
https://pubmed.ncbi.nlm.nih.gov/25637987/
https://www.chembk.com/en/chem/L-LEUCINE%20BENZYL%20ESTER-P-TOSYLATE
https://www.benchchem.com/product/b555017#physical-properties-of-benzyl-l-isoleucinate-tosylate
https://www.benchchem.com/product/b555017#physical-properties-of-benzyl-l-isoleucinate-tosylate
https://www.benchchem.com/product/b555017#physical-properties-of-benzyl-l-isoleucinate-tosylate
https://www.benchchem.com/product/b555017#physical-properties-of-benzyl-l-isoleucinate-tosylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555017?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

